Cas no 1178015-40-1 (5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid)

• Product Name: 5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid
• CAS No: 1178015-40-1
• MF: C₁₃H₆F₄O₂
• MW: 270.179157733917
• MDL: MFCD12859467
• CID: 2615515
• PubChem ID: 53211223
• Update Time: 2025-06-12

5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid
• DTXSID20681254
• 2',4,4',6'-Tetrafluoro[1,1'-biphenyl]-2-carboxylic acid
• 1178015-40-1
• 5-Fluoro-2-(2,4,6-trifluorophenyl)benzoic acid, 95%
• AKOS005820710
• MFCD12859467

• MDL： MFCD12859467
• Inchi： 1S/C13H6F4O2/c14-6-1-2-8(9(3-6)13(18)19)12-10(16)4-7(15)5-11(12)17/h1-5H,(H,18,19)
• InChI Key： HWZRMIYGQOOQRC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C=CC(=CC=1C(=O)O)F)F)F

Computed Properties

• Exact Mass: 270.03039208Da
• Monoisotopic Mass: 270.03039208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid

Recent Advances in the Study of 5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid (CAS: 1178015-40-1)

The compound 5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid (CAS: 1178015-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorophenyl and benzoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have optimized the synthetic pathways to improve yield and purity, making it more accessible for large-scale production. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, which are critical factors in drug development.

In a recent study published in the Journal of Medicinal Chemistry, the pharmacological profile of 5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid was investigated. The compound exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further in vivo studies are underway to validate these findings and explore its therapeutic efficacy.

Another significant development is the exploration of this compound in oncology research. Preliminary data indicate that 5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid may interfere with cancer cell proliferation by targeting key signaling pathways. Researchers are particularly interested in its potential to enhance the efficacy of existing chemotherapeutic agents while minimizing side effects.

The structural versatility of 5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid also makes it a valuable scaffold for the design of novel drugs. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to its core structure can optimize its biological activity. These findings are expected to guide future drug design efforts.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and its long-term safety profile. Ongoing research aims to address these gaps, with a focus on detailed pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-fluoro-2-(2,4,6-trifluorophenyl)benzoic acid (CAS: 1178015-40-1) represents a promising candidate in the field of drug discovery. Its unique chemical properties and broad therapeutic potential make it a subject of intense research. Future studies will likely uncover new applications and further solidify its role in advancing pharmaceutical science.